2-METHYLHENEICOSANE
2-METHYLHENEICOSANE
2-Methylheneicosane, also known as isodocosane, belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 2-Methylheneicosane is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methylheneicosane is primarily located in the membrane (predicted from logP). Outside of the human body, 2-methylheneicosane can be found in alcoholic beverages and citrus. This makes 2-methylheneicosane a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1560-82-3
VCID:
VC0075034
InChI:
InChI=1S/C22H46/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(2)3/h22H,4-21H2,1-3H3
SMILES:
CCCCCCCCCCCCCCCCCCCC(C)C
Molecular Formula:
C22H46
Molecular Weight:
310.6 g/mol
2-METHYLHENEICOSANE
CAS No.: 1560-82-3
Main Products
VCID: VC0075034
Molecular Formula: C22H46
Molecular Weight: 310.6 g/mol
CAS No. | 1560-82-3 |
---|---|
Product Name | 2-METHYLHENEICOSANE |
Molecular Formula | C22H46 |
Molecular Weight | 310.6 g/mol |
IUPAC Name | 2-methylhenicosane |
Standard InChI | InChI=1S/C22H46/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(2)3/h22H,4-21H2,1-3H3 |
Standard InChIKey | JQMPJOXNMWUULP-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCCCCCC(C)C |
Canonical SMILES | CCCCCCCCCCCCCCCCCCCC(C)C |
Description | 2-Methylheneicosane, also known as isodocosane, belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 2-Methylheneicosane is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methylheneicosane is primarily located in the membrane (predicted from logP). Outside of the human body, 2-methylheneicosane can be found in alcoholic beverages and citrus. This makes 2-methylheneicosane a potential biomarker for the consumption of these food products. |
PubChem Compound | 528494 |
Last Modified | Nov 11 2021 |
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